1-(3,4-dichlorobenzyl)-4-{3-[4-(difluoromethoxy)phenyl]acryloyl}piperazine

• IUPAC Name: (Z)-1-[4-[(3,4-dichlorophenyl)methyl]piperazin-1-yl]-3-[4-(difluoromethoxy)phenyl]prop-2-en-1-one
• InChI: InChI=1S/C21H20Cl2F2N2O2/c22-18-7-3-16(13-19(18)23)14-26-9-11-27(12-10-26)20(28)8-4-15-1-5-17(6-2-15)29-21(24)25/h1-8,13,21H,9-12,14H2/b8-4-
• InChI Key: NBEXSIZGMACGKW-YWEYNIOJSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=C(C=C2)Cl)Cl)C(=O)C=CC3=CC=C(C=C3)OC(F)F
• Isomeric SMILES: C1CN(CCN1CC2=CC(=C(C=C2)Cl)Cl)C(=O)/C=C\C3=CC=C(C=C3)OC(F)F
• Molecular Formula: C21H20Cl2F2N2O2
• Molecular Weight: 441.3 g/mol

Description

1-(3,4-dichlorobenzyl)-4-{3-[4-(difluoromethoxy)phenyl]acryloyl}piperazine is a compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-(3,4-dichlorobenzyl)-4-{3-[4-(difluoromethoxy)phenyl]acryloyl}piperazine is not fully understood, but it is believed to involve modulation of neurotransmitter activity in the brain. The compound has been shown to have both agonist and antagonist effects on various neurotransmitter receptors, depending on the specific receptor subtype and the concentration of the compound.
Biochemical and Physiological Effects:
Studies have shown that 1-(3,4-dichlorobenzyl)-4-{3-[4-(difluoromethoxy)phenyl]acryloyl}piperazine can affect several biochemical and physiological processes in the brain. These include modulation of dopamine, serotonin, and norepinephrine release, as well as changes in synaptic plasticity and neuronal excitability. The compound has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3,4-dichlorobenzyl)-4-{3-[4-(difluoromethoxy)phenyl]acryloyl}piperazine in lab experiments is its ability to selectively modulate specific neurotransmitter receptors. This allows researchers to study the effects of these neurotransmitters on behavior and cognition in a more targeted manner. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental setups.

Future Directions

There are several potential future directions for research on 1-(3,4-dichlorobenzyl)-4-{3-[4-(difluoromethoxy)phenyl]acryloyl}piperazine. One area of interest is the development of more selective analogs of the compound that can target specific neurotransmitter receptors with even greater precision. Another area of interest is the use of this compound in combination with other drugs or therapies to treat neuropsychiatric disorders such as depression and anxiety. Finally, further research is needed to fully understand the mechanism of action of this compound and its effects on neurotransmitter activity in the brain.

Scientific Research Applications

1-(3,4-dichlorobenzyl)-4-{3-[4-(difluoromethoxy)phenyl]acryloyl}piperazine has potential applications in scientific research, particularly in the field of neuroscience. The compound has been shown to have affinity for several neurotransmitter receptors, including dopamine, serotonin, and norepinephrine receptors. This makes it a promising candidate for studying the effects of these neurotransmitters on behavior and cognition.